![molecular formula C25H25FN2O4 B303906 4-(2,5-dimethoxyphenyl)-N-(3-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide](/img/structure/B303906.png)
4-(2,5-dimethoxyphenyl)-N-(3-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide
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Overview
Description
4-(2,5-dimethoxyphenyl)-N-(3-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide, also known as DFPMQ, is a synthetic compound that has been the subject of scientific research due to its potential pharmacological properties. DFPMQ is a quinolinecarboxamide derivative that has been synthesized by researchers to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
4-(2,5-dimethoxyphenyl)-N-(3-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide exerts its pharmacological effects by inhibiting the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. By inhibiting topoisomerase II, this compound can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound can also inhibit angiogenesis, the process by which new blood vessels are formed, which is important for the growth and spread of cancer cells. In addition, this compound has been shown to reduce inflammation by inhibiting the activity of inflammatory cytokines.
Advantages and Limitations for Lab Experiments
4-(2,5-dimethoxyphenyl)-N-(3-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has several advantages for lab experiments, including its high potency and selectivity for topoisomerase II. This compound can also be easily synthesized using standard laboratory techniques. However, this compound has limitations, including its low solubility in water and potential toxicity to normal cells.
Future Directions
For research include optimizing the synthesis method to improve the solubility and bioavailability of 4-(2,5-dimethoxyphenyl)-N-(3-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide, testing its efficacy in animal models, and conducting clinical trials to evaluate its safety and efficacy in humans. Additionally, further studies are needed to investigate the potential side effects and interactions of this compound with other drugs.
Synthesis Methods
4-(2,5-dimethoxyphenyl)-N-(3-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide can be synthesized using various methods, including the reaction of 2,5-dimethoxyaniline with 3-fluorobenzaldehyde to form 2,5-dimethoxy-N-(3-fluorobenzylidene)aniline. The resulting compound is then reacted with methyl isocyanate to form this compound.
Scientific Research Applications
4-(2,5-dimethoxyphenyl)-N-(3-fluorophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that this compound has antitumor properties and can inhibit the growth of various cancer cells. This compound has also been shown to have anti-inflammatory properties and can reduce inflammation in animal models.
properties
Molecular Formula |
C25H25FN2O4 |
---|---|
Molecular Weight |
436.5 g/mol |
IUPAC Name |
4-(2,5-dimethoxyphenyl)-N-(3-fluorophenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide |
InChI |
InChI=1S/C25H25FN2O4/c1-14-22(25(30)28-16-7-4-6-15(26)12-16)23(24-19(27-14)8-5-9-20(24)29)18-13-17(31-2)10-11-21(18)32-3/h4,6-7,10-13,23,27H,5,8-9H2,1-3H3,(H,28,30) |
InChI Key |
LGRHBFBWNCWJMV-UHFFFAOYSA-N |
SMILES |
CC1=C(C(C2=C(N1)CCCC2=O)C3=C(C=CC(=C3)OC)OC)C(=O)NC4=CC(=CC=C4)F |
Canonical SMILES |
CC1=C(C(C2=C(N1)CCCC2=O)C3=C(C=CC(=C3)OC)OC)C(=O)NC4=CC(=CC=C4)F |
Origin of Product |
United States |
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